![molecular formula C19H19NO3 B2649638 N-([2,3'-bifuran]-5-ylmethyl)-2-phenylbutanamide CAS No. 2034341-54-1](/img/structure/B2649638.png)
N-([2,3'-bifuran]-5-ylmethyl)-2-phenylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized. It may include the starting materials, reagents, catalysts, temperature, pressure, and the sequence of reactions .Molecular Structure Analysis
The molecular structure can be analyzed using various spectroscopic techniques like NMR, IR, UV-Vis, and X-ray crystallography . These techniques can provide information about the arrangement of atoms, the type of bonds, and the overall shape of the molecule.Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and the mechanism of the reaction .Physical and Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, refractive index, and specific rotation. The chemical properties may include its acidity or basicity, reactivity with other compounds, and its redox potential .Scientific Research Applications
Anticonvulsant and Neuroprotective Effects
Research has shown that derivatives of similar compounds possess significant anticonvulsant and neuroprotective effects. For instance, a study on N-(substituted benzothiazol-2-yl)amides demonstrated promising outcomes as anticonvulsants, with one derivative showing potent effects and a promising neuroprotective impact by lowering levels of malondialdehyde (MDA) and lactate dehydrogenase (LDH), indicating its potential as a lead in searching for safer and effective anticonvulsants with neuroprotective effects (Hassan, Khan, & Amir, 2012).
Tyrosinase Inhibitors for Pharmaceutical Use
Another study explored biphenyl-based compounds for their anti-tyrosinase activities, which are crucial for treatments of conditions like hypertension and inflammation. The introduction of biphenyl moiety has shown to produce more closely packed crystal structures, enhancing the compound's effectiveness as tyrosinase inhibitors (Kwong et al., 2017).
Lipoxygenase Inhibitors
Research on N-(5-chloro-2-methoxyphenyl)-4-(5-substituted-1,3,4-oxadiazol-2-ylthio)butanamide derivatives demonstrated their application as lipoxygenase inhibitors, indicating the potential of structurally related compounds in the development of anti-inflammatory drugs (Aziz‐ur‐Rehman et al., 2016).
Apoptosis Inducers in Cancer Research
A chemical genetics approach identified small molecules, including N-phenyl nicotinamides and related derivatives, as apoptosis inducers, highlighting their potential as anticancer agents and for the identification of novel drug targets (Cai, Drewe, & Kasibhatla, 2006).
Antinociceptive and Anti-inflammatory Activities
The antinociceptive and anti-inflammatory activities of compounds structurally similar to N-([2,3'-bifuran]-5-ylmethyl)-2-phenylbutanamide were studied, indicating their potential therapeutic applications in pain management and inflammation treatment (Kizimova et al., 2019).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-[[5-(furan-3-yl)furan-2-yl]methyl]-2-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO3/c1-2-17(14-6-4-3-5-7-14)19(21)20-12-16-8-9-18(23-16)15-10-11-22-13-15/h3-11,13,17H,2,12H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGYZGJRLMQYTFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NCC2=CC=C(O2)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.